Cas no 1448033-85-9 (3-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}-2-(methylsulfanyl)pyridine)

• Product Name: 3-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}-2-(methylsulfanyl)pyridine
• CAS No: 1448033-85-9
• MF: C₁₇H₂₀N₂O₄S₂
• MW: 380.481701850891
• CID: 5925076
• PubChem ID: 71808861
• Update Time: 2025-06-27

3-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}-2-(methylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}-2-(methylsulfanyl)pyridine
• [4-(furan-2-ylmethylsulfonyl)piperidin-1-yl]-(2-methylsulfanylpyridin-3-yl)methanone
• (4-((furan-2-ylmethyl)sulfonyl)piperidin-1-yl)(2-(methylthio)pyridin-3-yl)methanone
• F6441-3802
• AKOS024563857
• 3-{4-[(furan-2-yl)methanesulfonyl]piperidine-1-carbonyl}-2-(methylsulfanyl)pyridine
• 1448033-85-9

• Inchi： 1S/C17H20N2O4S2/c1-24-16-15(5-2-8-18-16)17(20)19-9-6-14(7-10-19)25(21,22)12-13-4-3-11-23-13/h2-5,8,11,14H,6-7,9-10,12H2,1H3
• InChI Key： INJANWZZVGWSBW-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(CC2=CC=CO2)(=O)=O)CC1)(C1=CC=CN=C1SC)=O

Computed Properties

• Exact Mass: 380.08644947g/mol
• Monoisotopic Mass: 380.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}-2-(methylsulfanyl)pyridine

Professional Introduction to Compound with CAS No. 1448033-85-9 and Product Name: 3-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}-2-(methylsulfanyl)pyridine

The compound with CAS No. 1448033-85-9 and the product name 3-{4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl}-2-(methylsulfanyl)pyridine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and potential applications in drug discovery and development. The molecular structure, characterized by a pyridine core substituted with a furan moiety and a methanesulfonylpiperidine group, positions it as a promising candidate for further investigation in various therapeutic areas.

In recent years, the integration of heterocyclic compounds into pharmaceutical formulations has demonstrated remarkable efficacy in addressing complex diseases. The presence of the furan-2-yl group in this compound not only contributes to its structural diversity but also enhances its binding affinity to biological targets. This feature is particularly relevant in the context of developing novel inhibitors for enzymes and receptors involved in metabolic disorders, cancer, and inflammatory diseases.

The methylsulfanyl group at the 2-position of the pyridine ring further modulates the electronic properties of the molecule, influencing its pharmacokinetic profile. Studies have shown that such modifications can significantly improve solubility and metabolic stability, which are critical factors for drug candidates intended for clinical use. The combination of these structural elements makes this compound a valuable asset in the quest for next-generation therapeutics.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with optimized pharmacological properties. The use of molecular docking simulations has been instrumental in identifying potential binding sites for this compound on target proteins. Preliminary results indicate strong interactions with enzymes involved in signal transduction pathways, suggesting its utility as an inhibitor in treating neurological disorders.

The synthesis of this compound involves multi-step organic reactions, including sulfonylation and carbonylation processes, which are well-established in synthetic chemistry. The introduction of the 4-(furan-2-yl)methanesulfonylpiperidine-1-carbonyl group requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have facilitated more efficient synthesis routes, reducing both time consumption and environmental impact.

In the realm of medicinal chemistry, the development of chiral compounds has opened new avenues for therapeutic intervention. The presence of stereocenters in this molecule allows for the exploration of enantiomeric forms, each with distinct biological activities. Research is ongoing to determine whether one enantiomer exhibits superior efficacy or reduced toxicity compared to its counterpart. Such studies are crucial for developing safe and effective drugs that minimize side effects.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in synthesizing more complex molecules, including those targeted at industrial applications. The growing interest in green chemistry principles has also spurred research into developing sustainable synthetic routes for this compound, aligning with global efforts to reduce chemical waste and environmental footprint.

Evaluation of this compound's biological activity has been conducted using both in vitro and in vivo models. Initial studies have highlighted its inhibitory effects on key enzymes implicated in disease pathways. These findings are supported by structural analysis, which correlates specific interactions between the compound and its biological targets. Further research is needed to fully elucidate its mechanism of action and optimize dosing regimens.

The integration of machine learning algorithms into drug discovery processes has accelerated the identification of promising candidates like this one. By leveraging large datasets and predictive models, researchers can rapidly screen thousands of compounds for potential therapeutic activity. This approach has significantly reduced the time required to move from initial discovery to clinical testing, offering hope for faster development of new treatments.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable clinical candidates. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that precisely target pathological processes.